N-ethyl-3-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-ethyl-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C12H17NOS/c1-3-13-12(14)8-9-15-11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3,(H,13,14)
• InChI Key: OMIXXJFCWJYTFP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CCSC1=CC=C(C=C1)C
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol

Description

N-ethyl-3-[(4-methylphenyl)thio]propanamide, also known as EMPT, is a chemical compound that has been studied for its potential use in scientific research. EMPT is a thioamide derivative of valeric acid and is structurally similar to other compounds that have been studied for their effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of N-ethyl-3-[(4-methylphenyl)thio]propanamide is not fully understood, but it is believed to act as a modulator of GABAergic neurotransmission. GABA is an inhibitory neurotransmitter that is involved in the regulation of many physiological processes, including anxiety, sleep, and muscle tone.
Biochemical and Physiological Effects:
N-ethyl-3-[(4-methylphenyl)thio]propanamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of GABA in the brain, and may also affect the activity of other neurotransmitters such as dopamine and serotonin. N-ethyl-3-[(4-methylphenyl)thio]propanamide has also been shown to have anxiolytic and sedative effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-3-[(4-methylphenyl)thio]propanamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation is that its effects on the central nervous system are not fully understood, and further research is needed to determine its potential uses.

Future Directions

There are many potential future directions for research on N-ethyl-3-[(4-methylphenyl)thio]propanamide. One area of interest is its potential use in the treatment of anxiety and other psychiatric disorders. It may also be useful in studying the mechanisms of action of other compounds that affect the central nervous system. Additionally, further research is needed to determine the long-term effects of N-ethyl-3-[(4-methylphenyl)thio]propanamide on the brain and other physiological systems.

Synthesis Methods

N-ethyl-3-[(4-methylphenyl)thio]propanamide can be synthesized through a multi-step process that involves the reaction of valeric acid with thionyl chloride to form valeryl chloride. The valeryl chloride is then reacted with N-ethylamine and 4-methylphenylthiol to form N-ethyl-3-[(4-methylphenyl)thio]propanamide.

Scientific Research Applications

N-ethyl-3-[(4-methylphenyl)thio]propanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have effects on the central nervous system, and may be useful in studying the mechanisms of action of other compounds that affect the brain.